Cas no 1596927-00-2 (1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 1596927-00-2
• MF: C₆H₄BrClF₂OS
• MW: 277.514165878296
• CID: 6546692
• PubChem ID: 102830190
• Update Time: 2025-06-11

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol
• EN300-1934951
• 1596927-00-2

• Inchi： 1S/C6H4BrClF2OS/c7-2-1-3(12-5(2)8)4(11)6(9)10/h1,4,6,11H
• InChI Key： AZLZYJNYGNMKSG-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C(F)F)O)Cl

Computed Properties

• Exact Mass: 275.88228g/mol
• Monoisotopic Mass: 275.88228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol

Introduction to 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1596927-00-2)

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1596927-00-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core substituted with bromo and chloro groups, coupled with a difluoroethyl moiety. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules and advanced functional materials.

The thiophene scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of both bromo and chloro substituents on the thiophene ring enhances the electrophilicity of the molecule, making it highly reactive in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents.

The difluoroethyl group appended to the molecule introduces fluorine atoms into the structure. Fluorine is a well-known modulator of metabolic stability, lipophilicity, and binding affinity in drug molecules. The incorporation of two fluorine atoms at the α-position of the ethyl chain significantly influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets while improving its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol make it an attractive building block for such inhibitors. For instance, studies have demonstrated its utility in generating derivatives that interact with kinases and other enzyme families involved in cancer progression. The bromo and chloro substituents serve as handles for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological activities.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the thiophene ring and the electronic effects of the difluoroethyl group, researchers have developed novel inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies, highlighting the potential of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol as a key intermediate in drug discovery.

Another area where this compound has found utility is in materials science. The combination of heterocyclic and fluorinated moieties makes it an excellent candidate for designing advanced materials with unique electronic properties. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the difluoroethyl group and the conjugated system provided by the thiophene ring contribute to enhanced charge transport properties, making these materials viable for optoelectronic applications.

The synthesis of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination and chlorination of a thiophene precursor, followed by protection-deprotection strategies to introduce the difluoroethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high regioselectivity and yield.

Recent advancements in synthetic methodologies have further streamlined the preparation of this compound. For instance, flow chemistry techniques have been utilized to improve reaction efficiency and scalability. These methods allow for better control over reaction conditions, reducing byproduct formation and enhancing overall productivity. Such innovations are crucial for ensuring a reliable supply of intermediates like 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol for industrial applications.

The chemical properties of this compound also make it suitable for exploring new synthetic pathways beyond traditional drug discovery applications. Researchers are increasingly interested in using it as a scaffold for developing agrochemicals and specialty chemicals. Its ability to undergo diverse transformations opens up possibilities for creating novel compounds with tailored functionalities for agricultural or industrial uses.

In conclusion,1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1596927-00-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors targeting diseases such as cancer. Additionally, its applications in materials science underscore its versatility as a building block for advanced functional materials. As research continues to uncover new synthetic strategies and applications,1-(4-bromo...